Cas no 41138-92-5 (METHANESULFONYL BROMIDE)

• Product Name: METHANESULFONYL BROMIDE
• CAS No: 41138-92-5
• MF: CH₃BrO₂S
• MW: 159.002318620682
• MDL: MFCD05865252
• CID: 926620
• PubChem ID: 190026
• Update Time: 2025-04-19

METHANESULFONYL BROMIDE Chemical and Physical Properties

Names and Identifiers

• METHANESULFONYL BROMIDE
• 04825_FLUKA
• AC1L4PRA
• AC1Q2821
• AG-F-46270
• AR-1J4087
• CTK1D4027
• mesityl bromide
• Mesyl bromide
• methane sulfonic acid bromide
• methanesulphonylbromide
• methylsulfonyl bromide
• SCHEMBL322258
• DTXSID50276697
• Methanesulfonyl bromide, >=98.0%
• EN300-196868
• ITYJDNHFRZSTJY-UHFFFAOYSA-N
• 41138-92-5
• methanesulfonic acid bromide
• DTXCID10227943

• MDL： MFCD05865252
• Inchi： 1S/CH3BrO2S/c1-5(2,3)4/h1H3
• InChI Key： ITYJDNHFRZSTJY-UHFFFAOYSA-N
• SMILES： BrS(C)(=O)=O

Computed Properties

• Exact Mass: 157.90369
• Monoisotopic Mass: 157.90371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.954 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.510
• PSA: 34.14

METHANESULFONYL BROMIDE Security Information

• Hazardous Material transportation number：UN 3390 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 26/28-35
• Safety Instruction： 26-28-36/37/39-45
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Risk Phrases：26/28-35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl bromides